Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate

• IUPAC Name: ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate
• InChI: InChI=1S/C7H13NO4S/c1-2-12-7(9)5-3-13(10,11)4-6(5)8/h5-6H,2-4,8H2,1H3/t5-,6-/m1/s1
• InChI Key: CLZZSAXJEWVQDS-PHDIDXHHSA-N
• Canonical SMILES: CCOC(=O)C1CS(=O)(=O)CC1N
• Isomeric SMILES: CCOC(=O)[C@@H]1CS(=O)(=O)C[C@H]1N
• Molecular Formula: C7H13NO4S
• Molecular Weight: 207.25 g/mol

Description

Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate, also known as AT-125, is a compound that has gained attention in recent years due to its potential use in scientific research. AT-125 is a thiolane-carboxylate derivative that has been shown to have promising properties in various applications, including as a potential treatment for certain diseases.

Mechanism of Action

The mechanism of action of Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate is not fully understood, but it is thought to involve the inhibition of enzymes involved in DNA synthesis and repair. This inhibition leads to the accumulation of DNA damage, which ultimately results in the death of cancer cells.
Biochemical and Physiological Effects:
Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate has been shown to have a number of biochemical and physiological effects. In addition to its effects on cancer cells, Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate has been shown to have antioxidant properties and can protect cells from oxidative stress. Additionally, Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate has been shown to have anti-inflammatory effects and can reduce the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate in lab experiments is its potential as a treatment for cancer. Additionally, Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate has been shown to have low toxicity, which makes it a promising candidate for further study. However, one limitation of using Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate in lab experiments is its relatively complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several potential future directions for the study of Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate. One area of interest is the development of Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate as a potential cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate and its effects on various cellular processes. Finally, the synthesis of Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate may be optimized to improve its efficiency and yield.

Synthesis Methods

The synthesis of Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate involves a multi-step process that begins with the reaction of ethyl acetoacetate with thiourea to form ethyl 2-thioxoimidazolidine-4-carboxylate. This intermediate is then reacted with chloroacetyl chloride to form ethyl 2-chloro-4-(chloroacetyl)imidazolidine-5-carboxylate. Finally, the addition of ammonia and reduction with sodium borohydride yields Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate.

Scientific Research Applications

Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate has been shown to have potential applications in scientific research, particularly in the field of cancer research. Studies have demonstrated that Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate can inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. Additionally, Ethyl (3R,4S)-4-amino-1,1-dioxothiolane-3-carboxylate has been shown to enhance the effectiveness of certain chemotherapy drugs, such as cisplatin.